Cas no 904766-43-4 ((2E)-4-(4-methanesulfonylpiperazin-1-yl)-4-oxobut-2-enoic acid)

• Product Name: (2E)-4-(4-methanesulfonylpiperazin-1-yl)-4-oxobut-2-enoic acid
• CAS No: 904766-43-4
• MF: C₉H₁₄N₂O₅S
• MW: 262.282861232758
• CID: 5733050
• PubChem ID: 60953416
• Update Time: 2023-10-31

(2E)-4-(4-methanesulfonylpiperazin-1-yl)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• F1908-1955
• (2E)-4-(4-methanesulfonylpiperazin-1-yl)-4-oxobut-2-enoic acid
• 904766-43-4
• AKOS010177599
• (E)-4-(4-methylsulfonylpiperazin-1-yl)-4-oxobut-2-enoic acid
• MFCD06058797
• 2-Butenoic acid, 4-[4-(methylsulfonyl)-1-piperazinyl]-4-oxo-

• Inchi： 1S/C9H14N2O5S/c1-17(15,16)11-6-4-10(5-7-11)8(12)2-3-9(13)14/h2-3H,4-7H2,1H3,(H,13,14)/b3-2+
• InChI Key： QSXFLCPEPGYHRX-NSCUHMNNSA-N
• SMILES： S(C)(N1CCN(C(/C=C/C(=O)O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 262.06234272g/mol
• Monoisotopic Mass: 262.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 533.4±60.0 °C(Predicted)
• pka: 3.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids